Cas no 2228421-95-0 ({1-4-fluoro-2-(trifluoromethyl)phenylcyclobutyl}methanol)

• Product Name: {1-4-fluoro-2-(trifluoromethyl)phenylcyclobutyl}methanol
• CAS No: 2228421-95-0
• MF: C₁₂H₁₂F₄O
• MW: 248.216697692871
• CID: 5860728
• PubChem ID: 165701036
• Update Time: 2025-05-24

{1-4-fluoro-2-(trifluoromethyl)phenylcyclobutyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-4-fluoro-2-(trifluoromethyl)phenylcyclobutyl}methanol
• 2228421-95-0
• EN300-1949095
• {1-[4-fluoro-2-(trifluoromethyl)phenyl]cyclobutyl}methanol

• Inchi： 1S/C12H12F4O/c13-8-2-3-9(10(6-8)12(14,15)16)11(7-17)4-1-5-11/h2-3,6,17H,1,4-5,7H2
• InChI Key： HSKRTMJJMHJRDG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C1(CO)CCC1)F)(F)F

Computed Properties

• Exact Mass: 248.08242765g/mol
• Monoisotopic Mass: 248.08242765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on {1-4-fluoro-2-(trifluoromethyl)phenylcyclobutyl}methanol

Introduction to {1-4-fluoro-2-(trifluoromethyl)phenylcyclobutyl}methanol (CAS No: 2228421-95-0)

The compound {1-4-fluoro-2-(trifluoromethyl)phenylcyclobutyl}methanol, identified by the CAS number 2228421-95-0, is a highly specialized organic molecule with unique structural and chemical properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug development and advanced materials synthesis.

{1-4-fluoro-2-(trifluoromethyl)phenylcyclobutyl}methanol is characterized by its complex structure, which includes a cyclobutane ring fused with a phenyl group substituted with fluorine and trifluoromethyl groups. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it highly versatile for various chemical reactions and applications.

Recent studies have highlighted the importance of fluorinated compounds in modern drug discovery. The fluorine atom, known for its high electronegativity and unique bonding characteristics, plays a crucial role in modulating the pharmacokinetic properties of drugs. In the case of {1-4-fluoro-2-(trifluoromethyl)phenylcyclobutyl}methanol, the fluorine substitution at the para position of the phenyl ring enhances the molecule's stability and bioavailability, making it a promising candidate for therapeutic agents.

The trifluoromethyl group attached to the phenyl ring further contributes to the compound's uniqueness. This group is known for its strong electron-withdrawing effect, which can significantly influence the reactivity of the molecule in various chemical transformations. Recent research has demonstrated that such substituents can enhance the selectivity and potency of bioactive molecules, particularly in enzyme inhibition studies.

The cyclobutane ring in {1-4-fluoro-2-(trifluoromethyl)phenylcyclobutyl}methanol introduces additional strain into the molecule, which can be exploited in synthetic chemistry for constructing complex molecular architectures. This strained ring system has been shown to participate in unique reaction pathways, such as electrocyclic openings and ring-expansion reactions, offering new avenues for organic synthesis.

From an industrial perspective, {1-4-fluoro-2-(trifluoromethyl)phenylcyclobutyl}methanol holds potential as an intermediate in the synthesis of advanced materials, including high-performance polymers and optoelectronic devices. Its ability to undergo controlled polymerization under specific conditions makes it a valuable building block for materials science applications.

In terms of environmental impact, studies have shown that fluorinated compounds like {1-4-fluoro-2-(trifluoromethyl)phenylcyclobutyl}methanol exhibit varying degrees of persistence in natural systems due to their strong carbon-fluorine bonds. However, ongoing research is focused on developing sustainable synthesis methods and degradation pathways to minimize their environmental footprint.

Overall, {1-4-fluoro-2-(trifluoromethyl)phenylcyclobutyl}methanol represents a cutting-edge compound with multifaceted applications across diverse scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science, positions it as a key player in future innovations within these fields.